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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical interactions between

Alkyl Ketene Dimer (AKD) and cellulose. AKD is a widely utilized sizing agent in the

papermaking industry to impart water resistance.[1] Understanding the core reaction

mechanism is crucial for optimizing its efficiency and for various applications in materials

science and drug delivery where cellulose is a key component. This document outlines the

primary reaction pathways, influencing factors, quantitative kinetic data, and detailed

experimental protocols for analysis.

Core Reaction Mechanism: Esterification
The primary mechanism by which AKD renders cellulose hydrophobic is through a covalent

esterification reaction. The strained β-propiolactone ring of the AKD molecule reacts with the

hydroxyl groups on the cellulose backbone to form a β-keto ester.[2][3][4] This reaction anchors

the long, hydrophobic alkyl chains of the AKD onto the cellulose surface, creating a barrier to

water penetration.[4][5] The formation of this covalent bond is considered essential for

permanent hydrophobicity.[6]

The reaction is generally understood to proceed through several key stages:

Retention: AKD emulsion particles are retained on the cellulose fibers in the wet end of the

papermaking process.[7]
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Spreading: As the paper is dried and heated, the AKD melts and spreads over the fiber

surfaces.[3][8]

Reaction: At elevated temperatures, the lactone ring of the AKD reacts with the hydroxyl

groups of cellulose.[5][9]

While the formation of a β-keto ester is widely accepted, some studies suggest that the majority

of AKD in sized paper may be unbound, and that physical adsorption and the orientation of the

AKD molecules also play a significant role in hydrophobicity.[8][10]

Competing Reaction: Hydrolysis
A significant competing reaction that reduces the efficiency of AKD sizing is hydrolysis. The

lactone ring of the AKD can also react with water, which is abundant in the papermaking

process.[11][12] This reaction opens the ring to form an unstable β-keto acid, which then

decarboxylates to yield a ketone.[4][11] This resulting ketone is no longer reactive with

cellulose and does not contribute to sizing, and can sometimes lead to undesirable deposits.

[11] The rate of hydrolysis is influenced by factors such as pH and temperature, and it is

reported to be faster than the reaction with cellulose.[12]

Factors Influencing the AKD-Cellulose Reaction
Several factors significantly influence the extent and rate of the reaction between AKD and

cellulose:

pH: The reaction is most effective in neutral to slightly alkaline conditions, typically between

pH 7.5 and 9.0.[1][3][9] Below pH 6.0, the reactivity of AKD is minimal.[1]

Temperature: Elevated temperatures during the drying process are necessary to melt the

AKD and provide the activation energy for the esterification reaction.[2][5] Ideal drying

temperatures are in the range of 90-120°C.[5]

Pulp Type: The chemical and physical properties of the cellulose fibers affect AKD

performance. For instance, wood pulp generally shows better sizing results than non-wood

pulp.[1]
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Catalysts and Promoters: Certain chemicals can accelerate the AKD-cellulose reaction.

Polyamidoamine-epichlorohydrin (PAE) resins are known to increase the reactivity of AKD.

[11]

Quantitative Data
The following tables summarize key quantitative data related to the AKD-cellulose reaction

found in the literature.

Parameter Value Conditions Source

Activation Energy (Ea) 61.4 kJ/mol

Reaction of AKD

vapor with cellulose

films

[6]

72 kJ/mol
Reaction of AKD with

bleached kraft pulp
[4]

46 kJ/mol
Reaction of AKD with

bleached kraft pulp
[4]

Optimal pH Range 7.5 - 8.5 [1]

Drying Temperature 90 - 120 °C [5]

Extent of Reaction

with Cellulose
15 - 40% [12]

Experimental Protocols
Quantification of Bound and Unbound AKD
This protocol describes a method for the separate quantification of reacted (bound) and

unreacted (unbound) AKD in paper.

Materials:

Paper sample sized with AKD

Soxhlet extraction apparatus
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Dichloromethane

Potassium hydroxide

Methanol

Hydrochloric acid

Toluene

Anhydrous magnesium sulfate

Gas chromatograph (GC)

Procedure:

Extraction of Unbound AKD:

1. Cut a known weight of the paper sample into small pieces.

2. Place the paper pieces into a thimble for the Soxhlet extractor.

3. Extract the sample with dichloromethane at 60-70°C for 24 hours to remove the unbound

AKD.[13]

4. Collect the dichloromethane extract containing the unbound AKD for later analysis.

Extraction of Bound AKD:

1. Prepare a 22.4 g/L solution of potassium hydroxide in methanol.

2. Take the paper sample from the previous step (which now only contains bound AKD) and

immerse it in the methanolic potassium hydroxide solution.

3. Heat the mixture at 40-50°C for 3 hours to hydrolyze the ester bond between the AKD and

cellulose.[13]

4. After cooling, acidify the solution with hydrochloric acid.
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5. Extract the hydrolyzed AKD into toluene by repetitive separation.

6. Combine the toluene layers, dry with anhydrous magnesium sulfate, and filter.

Quantification:

1. Analyze the extracts from both steps using a suitable analytical technique, such as gas

chromatography, to determine the amount of AKD present.[14]

Spectroscopic Analysis of AKD-Cellulose Reaction
Fourier Transform Infrared (FTIR) spectroscopy can be used to provide evidence for the

formation of the β-keto ester bond.

Materials:

FTIR spectrometer with an Attenuated Total Reflection (ATR) accessory

Untreated cellulose film or paper

AKD-treated cellulose film or paper

Procedure:

Obtain an FTIR spectrum of the untreated cellulose sample as a baseline.

Obtain an FTIR spectrum of the AKD-treated sample.

Compare the two spectra. The formation of a β-keto ester bond is indicated by the

appearance of a new absorption band around 1720 cm⁻¹.[2][15] The peak at 1848 cm⁻¹

corresponds to the C=O stretching of the lactone ring in unreacted AKD.[2]
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Caption: Reaction pathways of AKD with cellulose and water.

Experimental Workflow for AKD Quantification
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Caption: Workflow for quantifying bound and unbound AKD.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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